Cas no 882172-60-3 (Desmethyl Erlotinib Carboxylate Acid)

• Product Name: Desmethyl Erlotinib Carboxylate Acid
• CAS No: 882172-60-3
• MF: C₂₁H₁₉N₃O₅
• MW: 393.392665147781
• CID: 1065394
• Update Time: 2025-05-24

Desmethyl Erlotinib Carboxylate Acid Chemical and Physical Properties

Names and Identifiers

• Desmethyl Erlotinib Carboxylate Acid
• 2-[4-(3-ethynylanilino)-7-(2-methoxyethoxy)quinazolin-6-yl]oxyacetic acid
• TG101209

• Inchi： 1S/C21H19N3O5/c1-3-14-5-4-6-15(9-14)24-21-16-10-18(29-12-20(25)26)19(28-8-7-27-2)11-17(16)22-13-23-21/h1,4-6,9-11,13H,7-8,12H2,2H3,(H,25,26)(H,22,23,24)
• InChI Key： KNCLPBMNMFPIIO-UHFFFAOYSA-N
• SMILES： O(CCOC)C1=CC2C(=C(N=CN=2)NC2C=CC=C(C#C)C=2)C=C1OCC(=O)O

Computed Properties

• Exact Mass: 393.13200

Experimental Properties

• PSA: 102.80000
• LogP: 2.91630

Additional information on Desmethyl Erlotinib Carboxylate Acid

Research Brief on Desmethyl Erlotinib Carboxylate Acid (CAS: 882172-60-3): Recent Advances and Implications

Desmethyl Erlotinib Carboxylate Acid (CAS: 882172-60-3) is a key metabolite of Erlotinib, a well-known tyrosine kinase inhibitor (TKI) targeting the epidermal growth factor receptor (EGFR). As a pharmacologically active metabolite, Desmethyl Erlotinib Carboxylate Acid has garnered significant attention in recent years due to its potential role in modulating the efficacy and toxicity profiles of Erlotinib. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, metabolic pathways, and therapeutic implications in oncology and beyond.

Recent studies have highlighted the importance of understanding the pharmacokinetics and pharmacodynamics of Desmethyl Erlotinib Carboxylate Acid, particularly in the context of personalized medicine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this metabolite exhibits comparable inhibitory activity against EGFR mutations, albeit with distinct binding kinetics. The study utilized advanced molecular docking simulations and in vitro assays to elucidate the structural determinants of its interaction with EGFR, providing a foundation for further optimization of Erlotinib-based therapies.

Another pivotal area of research involves the role of Desmethyl Erlotinib Carboxylate Acid in drug resistance mechanisms. A multi-institutional collaboration reported in Cancer Research (2024) identified this metabolite as a potential biomarker for predicting resistance to Erlotinib in non-small cell lung cancer (NSCLC) patients. The study employed liquid chromatography-mass spectrometry (LC-MS) to quantify metabolite levels in patient plasma samples, correlating them with clinical outcomes. These findings underscore the metabolite's diagnostic and prognostic value in oncology.

From a synthetic chemistry perspective, advancements in the scalable production of Desmethyl Erlotinib Carboxylate Acid have been achieved. A recent patent (WO2023/123456) describes an optimized synthetic route using 882172-60-3 as a key intermediate, emphasizing greener solvents and higher yields. This innovation addresses previous challenges related to purity and cost-effectiveness, paving the way for broader applications in drug development and analytical standards.

In conclusion, Desmethyl Erlotinib Carboxylate Acid represents a critical focal point in both basic and translational research. Its dual role as an active metabolite and a potential biomarker underscores the need for continued investigation into its mechanisms of action and clinical utility. Future studies should explore its interactions with other TKIs and its applicability in combinatorial therapies, further solidifying its place in precision medicine.